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Compound of Interest

Compound Name: 4-Bromo-2-fluorobenzaldehyde

Cat. No.: B134337

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-Bromo-2-fluorobenzaldehyde (CAS No: 57848-46-1) in a
laboratory setting. Adherence to these guidelines is crucial for ensuring personal safety and
minimizing environmental impact.

Hazard Identification and Safety Summary

4-Bromo-2-fluorobenzaldehyde is classified as an irritant.[1][2] It can cause skin irritation,
serious eye irritation, and may cause respiratory irritation.[3][4][5] It is also reported to be air-
sensitive and should be handled with care to avoid exposure.[1][2]

GHS Hazard Statements:
o H315: Causes skin irritation.[3][4][5][6]
e H319: Causes serious eye irritation.[3][4][5][6]

o H335: May cause respiratory irritation.[3][5]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-Bromo-2-fluorobenzaldehyde is
presented in the table below.
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Property

Value

Molecular Formula

C7H4BrFO

Molecular Weight 203.01 g/mol [1][5]

Appearance Light yellow to beige crystal/solid[1]
Melting Point 58-62 °C[2][7]

Boiling Point 42 °C at 19 mmHg[1][2]

Solubility Insoluble in water[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 4-Bromo-2-

fluorobenzaldehyde to minimize exposure and ensure safety.
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PPE Category Specification Rationale

Chemical splash goggles that

meet ANSI Z.87.1 standards. A Protects against splashes and
Eye and Face Protection face shield should be worn dust, preventing serious eye

over goggles when there is a irritation.

significant risk of splashing.[8]

- Gloves: Disposable nitrile

gloves provide good short-term

protection.[8] Always inspect

gloves before use and change

them immediately upon ) _

o Prevents skin contact, which
contamination. - Lab Coat: A o
) ) ) can cause irritation. A lab coat
Skin Protection flame-resistant lab coat (e.g., ) ] ]

provides a barrier against

Nomex) should be worn and

fully buttoned.[8] - Clothing:

Long pants and closed-toe

spills.

shoes are required. Avoid
synthetic clothing like
polyester.[8]

A NIOSH-approved respirator

(e.g., N95 dust mask) should

be used if handling the solid

outside of a fume hood or if Protects the respiratory tract
Respiratory Protection dust is generated. For from irritation due to inhalation

processes that may generate of dust or vapors.

vapors or aerosols, a respirator

with an organic vapor cartridge

is recommended.

Operational Plan: Step-by-Step Handling Procedure

This section outlines a standard operating procedure for safely handling 4-Bromo-2-
fluorobenzaldehyde.

4.1. Engineering Controls
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 All handling of 4-Bromo-2-fluorobenzaldehyde, including weighing and transferring, should
be conducted in a properly functioning chemical fume hood to minimize inhalation exposure.

[1]141(6]

o Ensure that a safety shower and eyewash station are readily accessible and have been
recently tested.

4.2. Preparation and Weighing

o Preparation: Before handling the chemical, ensure all necessary PPE is worn correctly.
Designate a specific area within the fume hood for handling.

e Weighing:

o Use a tared, sealed container (e.g., a vial with a cap) to weigh the solid compound on an
analytical balance.

o Alternatively, weigh the compound on weighing paper within the fume hood and carefully
transfer it to the reaction vessel.

o Minimize the creation of dust during transfer.

4.3. Dissolution and Reaction

o Solvent Addition: Slowly add the appropriate solvent to the vessel containing the 4-Bromo-2-
fluorobenzaldehyde within the fume hood.

o Reaction Setup: Assemble the reaction apparatus within the fume hood. Ensure all joints are
properly sealed.

e Monitoring: Monitor the reaction from outside the fume hood sash.

4.4. Post-Handling Decontamination

e Equipment: Decontaminate all glassware and equipment that came into contact with the
chemical using an appropriate solvent. Collect the rinse as hazardous waste.
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o Work Area: Wipe down the work surface inside the fume hood with a suitable solvent and
dispose of the cleaning materials as hazardous waste.

» Personal Decontamination: After handling is complete, remove gloves and wash hands
thoroughly with soap and water.

Disposal Plan

Proper disposal of 4-Bromo-2-fluorobenzaldehyde and associated waste is critical to prevent
environmental contamination.

5.1. Waste Segregation

e 4-Bromo-2-fluorobenzaldehyde is a halogenated organic compound.[9] All waste
containing this chemical must be segregated into a dedicated "Halogenated Organic Waste"
container.[9][10]

» Do not mix halogenated waste with non-halogenated, acidic, or basic waste streams.[9][10]
5.2. Waste Collection and Labeling

o Container: Use a clearly labeled, leak-proof, and compatible waste container (e.g., a high-
density polyethylene carboy).[9]

e Labeling: Immediately label the waste container with "Hazardous Waste," the full chemical
name ("4-Bromo-2-fluorobenzaldehyde"), and the approximate concentration and volume.

o Storage: Store the sealed waste container in a designated satellite accumulation area within
the laboratory, away from incompatible materials.

5.3. Disposal Procedure

o Dispose of all 4-Bromo-2-fluorobenzaldehyde waste, including contaminated PPE and
cleaning materials, through your institution's Environmental Health and Safety (EHS) office
or a licensed hazardous waste disposal company.[11]

o Never dispose of 4-Bromo-2-fluorobenzaldehyde down the drain or in the regular trash.
[11]
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Emergency Procedures

Emergency Situation

Action

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention if irritation persists.[4][6]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower
eyelids occasionally. Remove contact lenses if
present and easy to do. Seek immediate

medical attention.[4]

Move the individual to fresh air. If breathing is

Inhalation o ) ) )
difficult, provide oxygen. Seek medical attention.
) Do NOT induce vomiting. Rinse mouth with
Ingestion ) . ) i
water. Seek immediate medical attention.
For small spills, absorb the material with an inert
absorbent (e.g., vermiculite, sand) and place it
Spil in a sealed container for disposal as
pi

halogenated organic waste. For large spills,
evacuate the area and contact your institution's

EHS department.

Safe Handling Workflow for 4-Bromo-2-

fluorobenzaldehyde
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Caption: Workflow for the safe handling and disposal of 4-Bromo-2-fluorobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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